![molecular formula C22H34N2O6 B3967498 1'-(2,3-dimethoxybenzyl)-4-methyl-1,4'-bipiperidine oxalate](/img/structure/B3967498.png)
1'-(2,3-dimethoxybenzyl)-4-methyl-1,4'-bipiperidine oxalate
Overview
Description
1'-(2,3-dimethoxybenzyl)-4-methyl-1,4'-bipiperidine oxalate, also known as DMMDA-2, is a synthetic compound that belongs to the family of psychoactive substances. It is a derivative of the phenethylamine hallucinogen 2C-D and has been used in scientific research to study its effects on the central nervous system.
Mechanism of Action
The exact mechanism of action of 1'-(2,3-dimethoxybenzyl)-4-methyl-1,4'-bipiperidine oxalate is not fully understood, but it is believed to act primarily as a serotonin receptor agonist. It has been shown to have a high affinity for the serotonin 2A receptor, which is believed to be responsible for its psychedelic effects. This compound may also interact with other neurotransmitter systems, such as dopamine and norepinephrine, but more research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter serotonin in the brain, which is believed to be responsible for its psychedelic effects. This compound may also increase levels of dopamine and norepinephrine, which could contribute to its stimulant effects. It has also been shown to have effects on heart rate and blood pressure, although the exact nature of these effects is not fully understood.
Advantages and Limitations for Lab Experiments
1'-(2,3-dimethoxybenzyl)-4-methyl-1,4'-bipiperidine oxalate has a number of advantages and limitations for use in lab experiments. One advantage is that it has a high affinity for the serotonin 2A receptor, which makes it useful for studying the effects of psychedelic compounds on this receptor. However, this compound is a synthetic compound and may not accurately reflect the effects of naturally occurring psychoactive substances. Additionally, the psychoactive effects of this compound may make it difficult to use in certain types of experiments.
Future Directions
There are a number of future directions for research on 1'-(2,3-dimethoxybenzyl)-4-methyl-1,4'-bipiperidine oxalate. One area of interest is its potential therapeutic applications. Studies have shown that other psychedelic compounds, such as psilocybin and LSD, may have potential therapeutic applications for a variety of conditions, such as depression and anxiety. More research is needed to determine if this compound has similar therapeutic potential. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Scientific Research Applications
1'-(2,3-dimethoxybenzyl)-4-methyl-1,4'-bipiperidine oxalate has been used in scientific research to study its effects on the central nervous system. It has been shown to have psychedelic properties similar to other phenethylamine hallucinogens, such as mescaline and 2C-B. Studies have also shown that this compound has a high affinity for the serotonin 2A receptor, which is believed to be responsible for its psychoactive effects.
properties
IUPAC Name |
1-[(2,3-dimethoxyphenyl)methyl]-4-(4-methylpiperidin-1-yl)piperidine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O2.C2H2O4/c1-16-7-13-22(14-8-16)18-9-11-21(12-10-18)15-17-5-4-6-19(23-2)20(17)24-3;3-1(4)2(5)6/h4-6,16,18H,7-15H2,1-3H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQKHUUHTROUDQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2CCN(CC2)CC3=C(C(=CC=C3)OC)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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